Cas no 1797341-04-8 (1'-[2-(2,4-dichlorophenoxy)acetyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one)

• Product Name: 1'-[2-(2,4-dichlorophenoxy)acetyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
• CAS No: 1797341-04-8
• MF: C₂₀H₁₇Cl₂NO₄
• MW: 406.259283781052
• CID: 5372100
• Update Time: 2025-05-25

1'-[2-(2,4-dichlorophenoxy)acetyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• 1'-[2-(2,4-dichlorophenoxy)acetyl]spiro[2-benzofuran-3,4'-piperidine]-1-one
• 1'-[2-(2,4-dichlorophenoxy)acetyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

• Inchi： 1S/C20H17Cl2NO4/c21-13-5-6-17(16(22)11-13)26-12-18(24)23-9-7-20(8-10-23)15-4-2-1-3-14(15)19(25)27-20/h1-6,11H,7-10,12H2
• InChI Key： KSQUEVRDMYCMBQ-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C(COC3=CC=C(Cl)C=C3Cl)=O)CC2)C2=CC=CC=C2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on 1'-[2-(2,4-dichlorophenoxy)acetyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

Comprehensive Overview of 1'-[2-(2,4-dichlorophenoxy)acetyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1797341-04-8)

The compound 1'-[2-(2,4-dichlorophenoxy)acetyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1797341-04-8) is a structurally complex molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique spiro[2-benzofuran-1,4'-piperidine] core, combined with the 2,4-dichlorophenoxy moiety, makes it a versatile candidate for various applications. Researchers are particularly intrigued by its potential as a scaffold for drug discovery, given its ability to interact with multiple biological targets.

In recent years, the demand for novel spirocyclic compounds has surged, driven by their diverse pharmacological properties. The 1'-[2-(2,4-dichlorophenoxy)acetyl] derivative stands out due to its balanced lipophilicity and steric hindrance, which are critical for optimizing bioavailability. This compound's CAS No. 1797341-04-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its synthesis and characterization have been explored in several peer-reviewed studies, highlighting its potential in addressing unmet medical needs.

One of the most discussed topics in the scientific community is the role of spiro[2-benzofuran-1,4'-piperidine] derivatives in modulating enzyme activity. The 3H-spiro framework of this compound offers a rigid conformation that enhances binding affinity to specific receptors. This property aligns with the growing trend of designing conformationally restricted molecules to improve drug efficacy. Additionally, the 2,4-dichlorophenoxy group is known for its bioactivity, making this compound a subject of interest in herbicide and fungicide development.

From an SEO perspective, queries such as "1'-[2-(2,4-dichlorophenoxy)acetyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one uses" and "CAS 1797341-04-8 applications" are increasingly common. These searches reflect the compound's expanding footprint in both academia and industry. Its potential as a lead compound for neurodegenerative diseases has also been a hot topic, with researchers investigating its ability to cross the blood-brain barrier.

The synthetic route for 1'-[2-(2,4-dichlorophenoxy)acetyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one involves multi-step organic transformations, including Friedel-Crafts acylation and spirocyclization. These methods are well-documented in the literature, ensuring reproducibility for further studies. The compound's stability under various pH conditions has also been a focus, as it determines its suitability for formulation development.

In conclusion, 1'-[2-(2,4-dichlorophenoxy)acetyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1797341-04-8) represents a promising avenue for interdisciplinary research. Its structural features and bioactivity profile make it a valuable tool for scientists exploring new therapeutic and agrochemical solutions. As interest in spirocyclic architectures continues to grow, this compound is poised to remain at the forefront of innovation.